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Abstract
This technical guide provides a comprehensive overview of the key physical properties of

cyclooctanone, with a focus on their variation with temperature. Understanding these

properties is crucial for researchers and professionals involved in chemical synthesis, reaction

engineering, and drug development where cyclooctanone may be used as a solvent,

intermediate, or building block. This document compiles available data, outlines detailed

experimental protocols for property determination, and presents logical relationships through

visualizations to facilitate a deeper understanding of the material's behavior.

Introduction
Cyclooctanone ((CH₂)₇CO) is a cyclic ketone that exists as a waxy white solid at room

temperature.[1] Its physical characteristics are fundamental to its application in various

scientific and industrial fields. Properties such as density, viscosity, vapor pressure, and surface

tension are critical parameters that influence mass transfer, fluid dynamics, and reaction

kinetics. As these properties are highly dependent on temperature, a thorough understanding

of their behavior across a range of temperatures is essential for process optimization and

modeling.
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The following tables summarize the known physical properties of cyclooctanone. While

extensive temperature-dependent data for cyclooctanone is often found in specialized

chemical and engineering databases, this guide provides key values at standard conditions

and describes the general trends with temperature.

Table 1: General Physical Properties of Cyclooctanone

Property Value Reference

Molecular Formula C₈H₁₄O [2]

Molar Mass 126.20 g/mol [2]

Melting Point 32-41 °C [2]

Boiling Point 195-197 °C (at 1 atm) [2]

Density (at 25 °C) 0.958 g/mL [2]

Flash Point 74 °C [2]

Table 2: Temperature-Dependent Physical Properties of Cyclooctanone (Qualitative Trends

and Data Sources)

Property
General Trend with
Increasing Temperature

Data Source for
Quantitative Values

Density Decreases
NIST / TRC Web Thermo

Tables[3][4]

Viscosity Decreases
NIST / TRC Web Thermo

Tables[4]

Vapor Pressure Increases
NIST / TRC Web Thermo

Tables[3]

Surface Tension Decreases
Specialized literature and

databases[5]

Note: Access to the NIST/TRC Web Thermo Tables is typically subscription-based.
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Experimental Protocols
Accurate determination of physical properties as a function of temperature requires precise

experimental methodologies. Below are detailed protocols for measuring the key physical

properties of cyclooctanone.

Density Measurement
The density of liquid cyclooctanone at various temperatures can be determined using a

vibrating tube densimeter.

Principle: A U-shaped tube is electronically excited to vibrate at its natural frequency. This

frequency changes when the tube is filled with a sample. The change in frequency is directly

related to the density of the sample.

Apparatus:

Vibrating tube densimeter

Thermostatic bath for temperature control

Syringe for sample injection

Calibrating fluids (e.g., dry air and deionized water)

Procedure:

Calibrate the densimeter at the desired temperature using dry air and deionized water.

Melt the cyclooctanone sample if it is in a solid state.

Inject the liquid cyclooctanone into the measurement cell using a syringe, ensuring no air

bubbles are present.

Allow the sample to thermally equilibrate with the set temperature of the thermostatic bath.

Record the oscillation period or the directly displayed density value.

Repeat the measurement at different temperatures by adjusting the thermostatic bath.
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Viscosity Measurement
The dynamic viscosity of liquid cyclooctanone can be measured using a cone-and-plate

rheometer.

Principle: A cone of a very small angle rotates at a constant rate on a flat plate, with the liquid

sample filling the narrow gap between them. The torque required to maintain a constant

angular velocity is measured, from which the viscosity is calculated.

Apparatus:

Cone-and-plate rheometer with temperature control (Peltier or fluid-jacketed)

Calibrated cone and plate geometry

Pipette for sample loading

Procedure:

Set the desired temperature for the measurement.

Place a small, known volume of liquid cyclooctanone onto the center of the plate.

Lower the cone to the correct gap setting, ensuring the sample fills the entire gap without

overflowing.

Allow the sample and geometry to reach thermal equilibrium.

Apply a controlled shear rate and measure the resulting shear stress to determine the

viscosity.

Perform measurements across a range of shear rates to confirm Newtonian behavior.

Repeat the procedure at different temperatures.

Vapor Pressure Measurement
The vapor pressure of cyclooctanone at different temperatures can be determined using the

static method.
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Principle: The substance is placed in a thermostatically controlled, evacuated vessel. The

pressure exerted by the vapor in equilibrium with the liquid is measured at a given

temperature.

Apparatus:

Thermostatically controlled vacuum-tight vessel (ebulliometer)

Pressure transducer

Temperature sensor (e.g., platinum resistance thermometer)

Vacuum pump

Degassing system

Procedure:

Introduce a purified sample of cyclooctanone into the vessel.

Degas the sample thoroughly to remove any dissolved gases (e.g., by several freeze-

pump-thaw cycles).

Evacuate the apparatus.

Set the desired temperature using the thermostat.

Allow the system to reach thermal and phase equilibrium.

Record the pressure reading from the transducer.

Repeat the measurements at various temperatures.

Surface Tension Measurement
The surface tension of liquid cyclooctanone can be measured using the pendant drop

method.
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Principle: A drop of the liquid is suspended from the tip of a needle. The shape of the drop is

determined by the balance between surface tension and gravity. The surface tension can be

calculated by analyzing the profile of the drop.

Apparatus:

Drop shape analyzer with a high-resolution camera and light source

Syringe with a needle of known diameter

Thermostatically controlled sample chamber

Procedure:

Fill the syringe with liquid cyclooctanone.

Form a pendant drop at the tip of the needle within the temperature-controlled chamber.

Allow the drop to equilibrate.

Capture an image of the drop profile.

Use software to analyze the drop shape and calculate the surface tension based on the

Young-Laplace equation.

Repeat the measurement at different temperatures.

Visualizations
The following diagrams illustrate key relationships and workflows relevant to the physical

properties of cyclooctanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b032682?utm_src=pdf-custom-synthesis
https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=cyclopentanone
https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=cyclopentanone
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclooctanone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C502498&Mask=400
https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=2-methylcyclohexanone
https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=2-methylcyclohexanone
https://www.rheologylab.com/services/understanding-the-effects-of-temperature-on-surface-tension/
https://www.benchchem.com/product/b032682#physical-properties-of-cyclooctanone-at-different-temperatures
https://www.benchchem.com/product/b032682#physical-properties-of-cyclooctanone-at-different-temperatures
https://www.benchchem.com/product/b032682#physical-properties-of-cyclooctanone-at-different-temperatures
https://www.benchchem.com/product/b032682#physical-properties-of-cyclooctanone-at-different-temperatures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032682?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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